N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H20ClN3O3S/c26-19-11-13-20(14-12-19)29-24(21-15-33(31,32)16-22(21)28-29)27-25(30)23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,23H,15-16H2,(H,27,30)
• InChI Key: FYIBGGALKOMEEF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)Cl)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H20ClN3O3S
• Molecular Weight: 478.0 g/mol

Description

N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C25H20ClN3O3S and its molecular weight is 477.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Electrochemical Analysis

Compounds with structural similarities to the specified chemical have been investigated for their potential as corrosion inhibitors. For example, quinoxaline derivatives have demonstrated high corrosion inhibition efficiency for mild steel in acidic conditions. Such studies involve weight loss measurement, potentiodynamic polarization, and electrochemical impedance spectroscopy to understand the inhibition behavior, supported by surface morphology characterization and theoretical analyses (Saraswat & Yadav, 2020).

Antimicrobial and Anticancer Activity

Synthesized derivatives of similar structures have been evaluated for their biological activities, including antimicrobial and anticancer potentials. Research in this area focuses on the synthesis and characterization of new compounds, assessing their effects against various bacterial strains and cancer cell lines, and exploring their mechanisms of action through molecular docking studies and in vitro evaluations (Karabacak et al., 2015).

Material Science Applications

In material science, these compounds are explored for their potential in creating new materials with specific properties. This includes the synthesis of novel coordination complexes and studying their structural characteristics, which can lead to applications in catalysis, molecular recognition, or as components in electronic devices (Chkirate et al., 2019).

Mechanism of Action

Target of Action

It’s known that pyrazole-bearing compounds, which this compound is a derivative of, have diverse pharmacological effects . They have been associated with potent antileishmanial and antimalarial activities .

Mode of Action

It’s known that pyrazole derivatives can interact with various biological targets, leading to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit the activity of acetylcholinesterase (AchE), a principal enzyme in the cholinergic nervous system of both vertebrates and invertebrates . This inhibition can affect normal nerve pulses’ transmission, leading to behavioral changes and body movement impairment .

Biochemical Pathways

For instance, they can influence the production of reactive oxygen species (ROS) and free radicals, which are produced by cells through their routine metabolic pathways . Overexpression of ROS has been linked to disease development .

Result of Action

It’s known that pyrazole derivatives can have various biological and pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .